2-bromo-4-chloro-6-[3-(methylsulfanyl)-7-propionyl-6,7-dihydro[1,2,4]triazino[5,6-d][3,1]benzoxazepin-6-yl]phenyl propionate
Catalog No.
S1622431
CAS No.
M.F
C23H20BrClN4O4S
M. Wt
563.9 g/mol
Availability
Inquiry
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
Content Navigation
Product Name
2-bromo-4-chloro-6-[3-(methylsulfanyl)-7-propionyl-6,7-dihydro[1,2,4]triazino[5,6-d][3,1]benzoxazepin-6-yl]phenyl propionate
IUPAC Name
[2-bromo-4-chloro-6-(3-methylsulfanyl-7-propanoyl-6H-[1,2,4]triazino[5,6-d][3,1]benzoxazepin-6-yl)phenyl] propanoate
Molecular Formula
C23H20BrClN4O4S
Molecular Weight
563.9 g/mol
InChI
InChI=1S/C23H20BrClN4O4S/c1-4-17(30)29-16-9-7-6-8-13(16)19-21(26-23(34-3)28-27-19)33-22(29)14-10-12(25)11-15(24)20(14)32-18(31)5-2/h6-11,22H,4-5H2,1-3H3
InChI Key
OQDLPFISKCSGAD-UHFFFAOYSA-N
SMILES
CCC(=O)N1C(OC2=C(C3=CC=CC=C31)N=NC(=N2)SC)C4=CC(=CC(=C4OC(=O)CC)Br)Cl
Canonical SMILES
CCC(=O)N1C(OC2=C(C3=CC=CC=C31)N=NC(=N2)SC)C4=C(C(=CC(=C4)Cl)Br)OC(=O)CC
XLogP3
4.8
Dates
Modify: 2023-07-18
Explore Compound Types
Get ideal chemicals from 750K+ compounds
CAS No.:68236-13-5
Molecular Formula:C20H20O5
Molecular Weight:340.4 g/mol
Availability:
In Stock
CAS No.:38462-04-3
Molecular Formula:C23H29ClO5
Molecular Weight:420.9 g/mol
Availability:
In Stock
CAS No.:28272-18-6
Molecular Formula:C17H22O5
Molecular Weight:306.4 g/mol
Availability:
Inquiry
CAS No.:119673-08-4
Molecular Formula:C33H34Cl2N4O7
Molecular Weight:669.5 g/mol
Availability:
In Stock
CAS No.:523-92-2
Molecular Formula:C7H14O6
Molecular Weight:194.18 g/mol
Availability:
In Stock
CAS No.:598-31-2
Molecular Formula:C3H5BrO
Molecular Weight:136.98 g/mol
Availability:
In Stock
CAS No.:64199-88-8
Molecular Formula:C5H7NO2
Molecular Weight:113.11 g/mol
Availability:
Inquiry
